Cas no 894259-19-9 (2-{2,4-dioxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide)

• Product Name: 2-{2,4-dioxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide
• CAS No: 894259-19-9
• MF: C₁₉H₁₅N₅O₄
• MW: 377.353503465652
• CID: 5423069
• PubChem ID: 46278493
• Update Time: 2025-05-26

2-{2,4-dioxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2,4-dioxo-3-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]quinazolin-1-yl]acetamide
• AKOS001954213
• F3411-1217
• CCG-171325
• 2-(2,4-dioxo-3-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-3,4-dihydroquinazolin-1(2H)-yl)acetamide
• 894259-19-9
• 2-{2,4-dioxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide

• Inchi： 1S/C19H15N5O4/c20-15(25)10-23-14-9-5-4-8-13(14)18(26)24(19(23)27)11-16-21-17(22-28-16)12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,20,25)
• InChI Key： TYTBRMHPKNHCAA-UHFFFAOYSA-N
• SMILES： O=C1N(CC2=NC(C3C=CC=CC=3)=NO2)C(C2C=CC=CC=2N1CC(N)=O)=O

Computed Properties

• Exact Mass: 377.11240398g/mol
• Monoisotopic Mass: 377.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2,4-dioxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide

Compound CAS No 894259-19-9: A Comprehensive Overview

The compound with CAS No 894259-19-9, known as 2-{2,4-dioxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydroquinazolin-1-yl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development and advanced materials. Recent studies have highlighted its unique properties and promising prospects in various research domains.

The chemical structure of this compound is characterized by a tetrahydroquinazoline core with multiple functional groups attached. The presence of a dioxo group and a 3-(3-phenyl oxadiazolyl) methyl substituent contributes to its structural complexity and functional diversity. These features make it an attractive candidate for exploring novel chemical reactions and biological activities.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to construct the tetrahydroquinazoline framework, incorporating the oxadiazole moiety through various coupling reactions. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound's structure.

In terms of biological activity, studies have shown that this compound exhibits potential as a modulator of key cellular pathways. Its ability to interact with specific proteins and enzymes makes it a promising lead compound for drug discovery efforts targeting various diseases. For instance, preliminary assays indicate that it may possess anti-inflammatory or anti-cancer properties, warranting further investigation.

The application potential of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or sensors. Researchers are exploring its suitability for integration into next-generation electronic devices, leveraging its structural stability and reactivity.

Looking ahead, the future research directions for this compound are multifaceted. Collaborative efforts between chemists and biologists are expected to uncover new insights into its mechanism of action and therapeutic potential. Additionally, advancements in computational chemistry may provide deeper understanding of its molecular interactions and guide the design of more effective derivatives.

In conclusion, the compound with CAS No 894259-19-9 represents a significant advancement in organic chemistry. Its intricate structure, coupled with promising biological and material properties, positions it as a key player in future scientific breakthroughs. Continued research will undoubtedly unlock new possibilities for its utilization across diverse fields.